Cas no 944709-32-4 (rac-1,2-Dipalmitoylglycerol-d5)

• Product Name: rac-1,2-Dipalmitoylglycerol-d5
• CAS No: 944709-32-4
• MF: C₃₅H₆₈O₅
• MW: 573.942240715027
• CID: 1063714
• PubChem ID: 121487927
• Update Time: 2025-11-01

rac-1,2-Dipalmitoylglycerol-d5 Chemical and Physical Properties

Names and Identifiers

• rac-1,2-Dipalmitoylglycerol-d5
• rac-Glycerol 1,2-dipalMitate-d5
• 944709-32-4
• (1,1,2,3,3-Pentadeuterio-2-hexadecanoyloxy-3-hydroxypropyl) hexadecanoate
• DB-256032

• Inchi： 1S/C35H68O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(37)39-32-33(31-36)40-35(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33,36H,3-32H2,1-2H3/i31D2,32D2,33D
• InChI Key： JEJLGIQLPYYGEE-YYRBTATQSA-N
• SMILES： O(C([2H])(C([2H])([2H])O)C([2H])([2H])OC(CCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 568.50700
• Monoisotopic Mass: 573.53805900g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 34
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 620.8±22.0 °C at 760 mmHg
• Flash Point: 174.7±15.8 °C
• PSA: 72.83000
• LogP: 10.39630
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

rac-1,2-Dipalmitoylglycerol-d5 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on rac-1,2-Dipalmitoylglycerol-d5

Chemical Profile of rac-1,2-Dipalmitoylglycerol-d5 (CAS No. 944709-32-4)

rac-1,2-Dipalmitoylglycerol-d5 is a deuterated derivative of dipalmitoylglycerol, a naturally occurring glycerolipid that serves as a critical component of cellular membranes. The compound is characterized by its specific isotopic labeling, where deuterium atoms replace hydrogen atoms in the palmitic acid chains. This modification enhances its utility in various biochemical and pharmacological studies, particularly in the field of lipidomics and drug metabolism research.

The chemical structure of rac-1,2-Dipalmitoylglycerol-d5 consists of a glycerol backbone esterified with two palmitic acid chains, each containing deuterium atoms at strategic positions. This isotopic labeling makes it an invaluable tool for tracing metabolic pathways and studying the interactions of lipids with biological targets. The racemic form (rac) indicates that the compound contains equal amounts of both enantiomers, ensuring a balanced representation in biochemical assays.

In recent years, rac-1,2-Dipalmitoylglycerol-d5 has garnered significant attention due to its applications in understanding lipid-mediated signaling pathways. Lipids play a pivotal role in numerous cellular processes, including signal transduction, membrane fluidity, and energy storage. By using deuterated lipids like this compound, researchers can gain insights into how lipids are metabolized and how they interact with enzymes and receptors.

One of the most compelling applications of rac-1,2-Dipalmitoylglycerol-d5 is in the study of non-alcoholic fatty liver disease (NAFLD). NAFLD is a growing health concern worldwide, characterized by the accumulation of excess fat in liver cells. Studies have shown that altered lipid metabolism contributes significantly to the pathogenesis of this disease. By incorporating rac-1,2-Dipalmitoylglycerol-d5 into liver cell models, researchers can monitor lipid uptake and turnover more accurately. This has led to a better understanding of how diet and genetics influence lipid accumulation in the liver.

Furthermore, rac-1,2-Dipalmitoylglycerol-d5 has been utilized in drug development pipelines to assess the metabolic stability and biodistribution of potential therapeutic agents. Many drugs are lipophilic and require efficient delivery systems to reach their target sites. By tracking the metabolism of these drugs using isotopically labeled lipids, pharmaceutical companies can optimize formulations for better efficacy and reduced side effects.

The use of rac-1,2-Dipalmitoylglycerol-d5 extends beyond academic research; it also finds practical applications in industrial settings. For instance, in food science, understanding lipid oxidation processes is crucial for extending shelf life and ensuring nutritional quality. Deuterated lipids can be used to study the kinetics of lipid degradation under various conditions, helping manufacturers develop more stable food products.

Advances in mass spectrometry techniques have further enhanced the utility of rac-1,2-Dipalmitoylglycerol-d5. High-resolution mass spectrometry allows for precise detection and quantification of deuterated compounds, enabling researchers to trace complex metabolic networks with unprecedented detail. This technology has been instrumental in uncovering novel lipid pathways and identifying key enzymes involved in lipid metabolism.

The synthesis of rac-1,2-Dipalmitoylglycerol-d5 is a testament to the progress in synthetic organic chemistry. The process involves careful selection of starting materials and precise control over reaction conditions to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize enantiomeric purity. These advancements have made it feasible to produce large quantities of deuterated lipids for broader research applications.

In conclusion, rac-1,2-Dipalmitoylglycerol-d5 (CAS No. 944709-32-4) represents a significant advancement in lipid research tools. Its unique isotopic labeling provides researchers with powerful means to study lipid metabolism and interactions at a molecular level. As our understanding of lipid biology continues to evolve, rac-1,2-Dipalmitoylglycerol-d5 will undoubtedly play a crucial role in unraveling complex biological processes and developing innovative therapeutic strategies.